Cas no 1374308-83-4 (4-Chloro-5-hydroxy-2-methylbenzonitrile)

• Product Name: 4-Chloro-5-hydroxy-2-methylbenzonitrile
• CAS No: 1374308-83-4
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD21603961
• CID: 4592077
• PubChem ID: 73553465
• Update Time: 2025-10-24

4-Chloro-5-hydroxy-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-hydroxy-2-methylbenzonitrile
• ZEC30883
• MFCD21603961
• AKOS022181485
• CS-0084042
• F52469
• 1374308-83-4
• CS-16009

• MDL： MFCD21603961
• Inchi： 1S/C8H6ClNO/c1-5-2-7(9)8(11)3-6(5)4-10/h2-3,11H,1H3
• InChI Key： LYLKRRSRVCCNAR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C)C=1)O

Computed Properties

• Exact Mass: 167.0137915 g/mol
• Monoisotopic Mass: 167.0137915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44
• Molecular Weight: 167.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 4-Chloro-5-hydroxy-2-methylbenzonitrile

Recent Advances in the Study of 4-Chloro-5-hydroxy-2-methylbenzonitrile (CAS: 1374308-83-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-5-hydroxy-2-methylbenzonitrile (CAS: 1374308-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the chloro and hydroxy substituents on the benzene ring, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have explored the synthetic pathways for 4-Chloro-5-hydroxy-2-methylbenzonitrile, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that achieved a 78% overall yield, significantly improving upon previous methods. The study also highlighted the compound's stability under various pH conditions, which is crucial for its potential use in pharmaceutical formulations. Additionally, computational modeling has been employed to predict the compound's reactivity and interaction with biological targets, providing valuable insights for future experimental designs.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Chloro-5-hydroxy-2-methylbenzonitrile exhibits moderate inhibitory effects against several kinase enzymes implicated in cancer progression. A recent screening study published in Bioorganic & Medicinal Chemistry Letters identified the compound as a potential lead for developing selective kinase inhibitors, with IC50 values in the low micromolar range against specific cancer-related kinases. These findings suggest that further structural optimization could yield more potent and selective derivatives for targeted cancer therapies.

The potential therapeutic applications of 4-Chloro-5-hydroxy-2-methylbenzonitrile extend beyond oncology. A 2024 study in the European Journal of Medicinal Chemistry reported its activity against bacterial efflux pumps, indicating possible utility in addressing antibiotic resistance. The compound's ability to potentiate the effects of conventional antibiotics against multidrug-resistant strains of Staphylococcus aureus was particularly noteworthy. This discovery opens new avenues for developing combination therapies to combat antimicrobial resistance, a pressing global health challenge.

Despite these promising findings, challenges remain in the development of 4-Chloro-5-hydroxy-2-methylbenzonitrile as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies have identified specific metabolic pathways that could be targeted to improve the compound's drug-like properties. Additionally, structure-activity relationship (SAR) studies are ongoing to identify the key pharmacophores responsible for its biological activity.

In conclusion, 4-Chloro-5-hydroxy-2-methylbenzonitrile (CAS: 1374308-83-4) represents a versatile scaffold with multiple potential applications in drug discovery. The compound's unique chemical properties and demonstrated biological activities make it a valuable subject for continued research. Future studies should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail. As research progresses, this compound may serve as the foundation for developing novel therapeutic agents addressing significant unmet medical needs in oncology and infectious diseases.